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For Researchers, Scientists, and Drug Development Professionals

Introduction

Novan Inc.'s proprietary NITRICIL™ technology utilizes nanoparticles, typically based on silica
or polysiloxane platforms, to store and release nitric oxide (NO) for therapeutic applications.
The core of this technology lies in the covalent attachment of N-diazeniumdiolate functional
groups to the nanoparticle scaffold. Fourier Transform Infrared (FTIR) spectroscopy is a critical
analytical technique for the characterization of these nanopatrticles, enabling the confirmation of
successful functionalization, assessment of nanoparticle stability, and elucidation of the nitric
oxide release mechanism. These application notes provide a detailed overview and protocols
for the characterization of Novan's nitric oxide nanoparticles using FTIR.

Principle of FTIR in Nanoparticle Characterization

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes
molecular vibrations at specific frequencies corresponding to the chemical bonds present in the
molecules. This technique is invaluable for:

« ldentifying Functional Groups: Confirming the presence of key chemical moieties such as
siloxane (Si-O-Si), silanol (Si-OH), amine (N-H), and N-diazeniumdiolate groups on the
nanoparticle surface.
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e Monitoring Surface Modification: Tracking the chemical changes occurring on the
nanoparticle surface at each step of the synthesis and functionalization process.

o Assessing Stability: Evaluating the stability of the N-diazeniumdiolate functionalization under
different conditions.

 Investigating NO Release: Observing the changes in the FTIR spectrum as nitric oxide is
released, providing insights into the release mechanism.

Experimental Protocols

Protocol 1: FTIR Analysis of Nitric Oxide Nanoparticles
using Attenuated Total Reflectance (ATR)

Attenuated Total Reflectance (ATR) is a convenient sampling technique for analyzing solid
powder samples directly without the need for extensive sample preparation.

Materials and Equipment:

FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium
crystal)

Novan's nitric oxide nanoparticle powder (as-synthesized and post-NO release)

Spatula

Isopropanol or ethanol for cleaning the ATR crystal

Lint-free wipes

Procedure:

e Background Spectrum Acquisition:

o Ensure the ATR crystal is clean by wiping it with a lint-free wipe dampened with
isopropanol or ethanol.
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o Record a background spectrum of the empty, clean ATR crystal. This will be subtracted
from the sample spectrum to remove interference from atmospheric CO2 and water vapor.

e Sample Analysis:

o Place a small amount of the nanoparticle powder onto the center of the ATR crystal using
a clean spatula.

o Apply consistent pressure using the ATR's pressure clamp to ensure good contact
between the sample and the crystal.

o Record the FTIR spectrum of the sample. Typically, spectra are collected in the mid-
infrared range (4000 - 400 cm~1) with a resolution of 4 cm~1. Co-adding multiple scans
(e.g., 16 or 32) will improve the signal-to-noise ratio.

o Data Analysis:
o The resulting spectrum should be displayed in terms of absorbance or transmittance.

o Identify and label the characteristic absorption peaks corresponding to the functional
groups of interest.

o Compare the spectra of the nanoparticles at different stages (e.g., before and after N-
diazeniumdiolate formation, and after NO release) to identify spectral changes.

e Cleaning:
o After analysis, carefully remove the sample powder from the ATR crystal.
o Clean the crystal thoroughly with a solvent-dampened lint-free wipe.

Data Presentation

The successful functionalization of silica nanoparticles with an aminoalkoxysilane and
subsequent formation of N-diazeniumdiolates can be confirmed by comparing the FTIR spectra
at each stage. The following table summarizes the expected characteristic FTIR peaks.
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Wavenumber (cm~?)

Assignment

Significance

~3400 (broad)

O-H stretching of surface

silanol groups

Indicates the presence of
hydroxyl groups on the silica

nanoparticle surface.

~2930

C-H stretching of alkyl chains

Confirms the presence of the
organic component from the

aminoalkoxysilane linker.

~1630

N-H bending of amine groups

Indicates the successful
grafting of the
aminoalkoxysilane onto the

silica surface.

~1575

N=N stretching of

diazeniumdiolate

A key indicator of the
successful formation of the
NO-donor group. This peak will

diminish upon NO release.

1100 - 1000

Si-O-Si asymmetric stretching

The characteristic strong
absorption of the silica

backbone of the nanopatrticle.

~960

Si-OH stretching

Corresponds to surface silanol

groups.

~800

Si-O-Si symmetric stretching

Another characteristic peak of

the silica network.

Visualizations

Experimental Workflow for Nanoparticle

Characterization

The overall process for synthesizing and characterizing Novan's nitric oxide nanoparticles can

be visualized as a sequential workflow.
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 To cite this document: BenchChem. [Application Notes and Protocols: Characterization of
Nitric Oxide Nanoparticles using FTIR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166878#characterization-of-novan-s-nitric-oxide-
nanoparticles-using-ftir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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